Cas no 1129-48-2 (Carbamic acid, methyl-,4-methylphenyl ester (9CI))

• Product Name: Carbamic acid, methyl-,4-methylphenyl ester (9CI)
• CAS No: 1129-48-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 139556
• PubChem ID: 70793
• Update Time: 2025-04-19

Carbamic acid, methyl-,4-methylphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl-,4-methylphenyl ester (9CI)
• Carbamic acid, methyl-, 4-methylphenyl ester
• (4-methylphenyl) N-methylcarbamate
• p-Tolyl methylcarbamate
• DTXSID70150203
• 1129-48-2
• SCHEMBL2182880
• p-Methylphenyl methylcarbamate

• Inchi： 1S/C9H11NO2/c1-7-3-5-8(6-4-7)12-9(11)10-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： ZHXCDUWUCWUEPJ-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.085
• Boiling Point: 239.9°C at 760 mmHg
• Flash Point: 98.9°C
• Refractive Index: 1.516
• PSA: 38.33